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Introduction

Disperse Orange 1 (DO1) is an azo dye known to be a contact allergen, primarily associated
with textile dermatitis.[1][2] Accurate identification of DO1 sensitization is crucial for patient
diagnosis and management, as well as for the safety assessment of consumer products. These
application notes provide detailed protocols for patch testing with Disperse Orange 1, aimed at
standardizing the procedure for reliable and reproducible results in a research and clinical
setting.

Data Presentation
Table 1: Recommended Patch Test Concentration for
Disperse Orange 1

Allergen Concentration (%) Vehicle

Disperse Orange 1 1.0 Petrolatum

This concentration is widely cited in literature for inclusion in textile dye series for patch testing.

[3]14]
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Table 2: International Contact Dermatitis Research

Group (ICDRG) Scoring System for Patch Test Reactions

Score Interpretation Description
0 Negative No reaction.
? Doubtful reaction Faint erythema only.

Erythema, infiltration, possibly

+ Weak positive

papules.[5]

N Erythema, infiltration, papules,

++ Strong positive )

vesicles.

Intense erythema, infiltration,
+++ Extreme positive coalescing vesicles, bullous

reaction.

Discrete patchy erythema

) ] without infiltration, or other

IR Irritant reaction

morphologies suggestive of

irritation.

Table 3: Reported Cross-Reactions with Disperse

Orange 1

Substance Cross-Reactivity Notes

A significant number of
individuals sensitized to PPD

p-Phenylenediamine (PPD) Frequent also react to certain disperse
dyes, including those

structurally related to DOL1.

Often tested alongside DO1 in

Disperse Orange 3 Common ) ]

textile dye series.

Another common textile dye
Disperse Yellow 3 Possible allergen that may show co-

sensitization.
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Experimental Protocols
Protocol 1: Preparation of Disperse Orange 1 (1.0% in
Petrolatum) for Patch Testing

Materials:

Disperse Orange 1 powder (analytical grade)

White petrolatum

Glass mortar and pestle or ointment slab and spatula

Analytical balance

Weighing paper

Syringes for dispensing (e.g., 5 mL)
Procedure:

o Calculation: Determine the required amount of Disperse Orange 1 and petrolatum to
prepare the desired total quantity of the 1.0% mixture. For example, to prepare 10g of the
mixture, 0.1g of Disperse Orange 1 and 9.9g of petrolatum are needed.

e Weighing: Accurately weigh the Disperse Orange 1 powder and the petrolatum using an
analytical balance.

e Mixing:
o Place the weighed Disperse Orange 1 powder into the glass mortar.
o Add a small, equivalent amount of petrolatum to the mortar.

o Triturate the dye and petrolatum with the pestle using a geometric dilution technique. This
involves incorporating the powder into a small amount of the base first and then
progressively adding more of the base in small portions until the dye is evenly dispersed.
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o Continue trituration until a homogenous, brightly colored mixture is achieved, with no
visible clumps of powder.

o Alternatively, use an ointment slab and spatula for mixing, employing a similar geometric
dilution process.

o Packaging: Transfer the final mixture into appropriately labeled syringes for storage and
application. The label should include the allergen name, concentration, vehicle, and
preparation date.

o Storage: Store the prepared allergen in a cool, dark place. Adhere to established expiry
dates based on the chemical stability of the allergen in petrolatum.

Protocol 2: Patch Test Application and Reading

Materials:

Prepared Disperse Orange 1 (1.0% in petrolatum)

Patch test chambers (e.g., Finn Chambers® on Scanpor® tape or IQ Ultra™ Chambers)

Marking pen

Patient chart/documentation materials
Procedure:
o Patient Preparation:

o Ensure the patient's back is clean, dry, and free of hair and any topical medications. The
upper back is the preferred application site.

o Inform the patient about the test procedure, including the need to keep the test area dry
and to avoid activities that may cause excessive sweating.

o Patch Application:
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o Dispense a small, consistent amount of the Disperse Orange 1 preparation into a patch
test chamber. A proper amount should fill approximately half the chamber.

o Carefully apply the patch test panels to the patient's back, ensuring good adhesion.

o Mark the location of the panels on the skin with a marking pen to facilitate reading after
removal.

Patch Removal and Initial Reading (Day 2 / 48 Hours):
o The patient should be instructed to keep the patches on for 48 hours.

o After 48 hours, the patches are removed. Allow any immediate irritation from the tape to
subside before the first reading, which is typically done 15-30 minutes after removal.

o Record the reactions according to the ICDRG scoring system (Table 2).

Second Reading (Day 3 or 4 / 72-96 Hours):

o A second reading is crucial as delayed hypersensitivity reactions may develop.

o Read and score the test sites again using the ICDRG scale.

Optional Third Reading (Day 7):

o Afinal reading at day 7 may be beneficial to detect late-developing allergic reactions.
Interpretation of Results:

o A positive reaction (graded as +, ++, or +++) at the Disperse Orange 1 application site is
indicative of sensitization.

o Distinguish between true allergic reactions and irritant reactions. Allergic reactions are
typically characterized by erythema, infiltration, and papules/vesicles, whereas irritant
reactions often present as discrete erythema without significant infiltration.

o The clinical relevance of a positive patch test should be determined by correlating the
result with the patient's clinical history and exposure to textiles or other potential sources
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of Disperse Orange 1.

Mandatory Visualization

Start Protocol

Phase 1: AIIequen Preparation

Calculate amounts of
Disperse Orange 1 and Petrolatum

\ 4

Weigh components
accurately

\ 4

Mix using geometric
dilution to ensure homogeneity

\ 4

Package in labeled syringes

Phase 2: Pat"h Application

Prepare patient's skin
(clean, dry upper back)

A

Apply allergen to
patch test chambers

A

Affix patches to the back
and mark location

A

Instruct patient to keep
area dry for 48 hours

Phase 3: Readirw and Interpretation

Remove patches
at 48 hours

A

First reading (Day 2)
~30 mins post-removal

A

Second reading (Day 3/4)
for delayed reactions

4

Optional third reading (Day 7)

\ 4

Score reactions using
ICDRG scale

\ 4

Interpret results and
determine clinical relevance

\

End Protocol
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Caption: Workflow for Disperse Orange 1 Patch Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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